Self-assembly of stable luminescent lanthanide supramolecular M4L6 cages with sensing properties toward nitroaromatics†

Chemical Communications Pub Date: 2017-01-30 DOI: 10.1039/C7CC00189D

Abstract

We report here the first example of concentration-triggered helicate-to-tetrahedron transformation in supramolecular lanthanide edifices, along with their highly efficient and selective luminescence sensing properties toward PA at the ppb level.

Graphical abstract: Self-assembly of stable luminescent lanthanide supramolecular M4L6 cages with sensing properties toward nitroaromatics
Self-assembly of stable luminescent lanthanide supramolecular M4L6 cages with sensing properties toward nitroaromatics†
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